Cas no 95598-13-3 (2-Aminomethyl-3-phenylpropionic Acid)

• Product Name: 2-Aminomethyl-3-phenylpropionic Acid
• CAS No: 95598-13-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD01549677
• CID: 799626
• PubChem ID: 277939
• Update Time: 2025-10-28

2-Aminomethyl-3-phenylpropionic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-benzylpropanoic acid
• 2-(aminomethyl)-3-phenylpropanoic acid
• 2-(AMINOMETHYL)-3-PHENYLPROPIONIC ACID
• 2-(aminomethyl)Benzenepropanoic acid
• 2-AMINOMETHYL-3-PHENYL-PROPIONIC ACID
• 2-Aminomethyl-3-phenylpropionic acid
• a-(Aminomethyl)-benzenepropanoic acid
• AK100966
• NSC127007
• (2R)-2-(aminomethyl)-3-phenylpropanoic acid
• (2S)-2-(aminomethyl)-3-phenylpropanoic acid
• PubChem22317
• Oprea1_876232
• 2-Benzyl-3-aminopropanoic acid
• DJYVEBBGKNAHKE-UHFFFAOYSA-N
• KM3350
• TRA0070253
• AB09206
• 2-(Aminomethyl)-3-phenylpropionicAcid
• AKOS009269475
• AS-31234
• SY005517
• 3-amino-2-(phenylmethyl)propanoic acid
• DTXSID90298934
• 3-AMINO-2-BENZYLPROPIONIC ACID
• FT-0763101
• SCHEMBL558159
• MFCD01549677
• 95598-13-3
• EN300-84867
• VDA59813
• NSC-127007
• AB34723
• AB34725
• (R)-2-AMINOMETHYL-3-PHENYL-PROPIONIC ACID
• DB-080305
• 2-Aminomethyl-3-phenylpropionic Acid

• MDL： MFCD01549677
• Inchi： 1S/C10H13NO2/c11-7-9(10(12)13)6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)
• InChI Key： DJYVEBBGKNAHKE-UHFFFAOYSA-N
• SMILES： OC(C(CN)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -1.5

Experimental Properties

• Density: 1.164
• Boiling Point: 327.3 ℃ at 760 mmHg
• Flash Point: 151.8°C
• Refractive Index: 1.564
• PSA: 63.32000
• LogP: 1.58890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Aminomethyl-3-phenylpropionic Acid

2-Aminomethyl-3-phenylpropionic Acid (CAS No: 95598-13-3)

2-Aminomethyl-3-phenylpropionic acid is a versatile organic compound with the CAS registry number 95598-13-3. This compound, also referred to as L-(+)-2-aminoethyl-3-phenylpropionic acid, is a derivative of propionic acid with an aminoethyl group and a phenyl substituent. Its structure makes it a valuable molecule in various fields, including pharmaceuticals, agrochemicals, and material science.

The synthesis of 2-Aminomethyl-3-phenylpropionic acid involves multiple steps, often starting from readily available starting materials such as phenylacetic acid or related compounds. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of enzymatic catalysis and green solvents to reduce the environmental footprint of its manufacturing process.

One of the most promising applications of 2-Aminomethyl-3-phenylpropionic acid is in the development of neuroprotective agents. Studies have shown that this compound exhibits potent antioxidant properties, which can help mitigate oxidative stress—a key factor in neurodegenerative diseases such as Alzheimer's and Parkinson's. In a recent study published in *Nature Neuroscience*, researchers demonstrated that 2-Aminomethyl-3-phenylpropionic acid significantly reduced neuronal damage in animal models of stroke by inhibiting reactive oxygen species (ROS) formation.

Beyond its neuroprotective potential, 2-Aminomethyl-3-phenylpropionic acid has also been investigated for its role in anticancer therapy. Preclinical studies have revealed that this compound can induce apoptosis in various cancer cell lines, including breast and prostate cancer cells. A 2023 study in *Cancer Research* highlighted its ability to modulate the activity of key oncogenes such as Bcl-2 and Bax, thereby promoting programmed cell death in malignant cells.

In the field of agrochemistry, 2-Aminomethyl-3-phenylpropionic acid has been explored as a potential plant growth regulator. Researchers have found that this compound can enhance the resistance of crops to abiotic stresses such as drought and salinity. A study conducted at the University of California, Davis, demonstrated that treatment with 2-Aminomethyl-3-phenylpropionic acid improved the photosynthetic efficiency and overall yield of rice plants under water-deficit conditions.

The structural versatility of 2-Aminomethyl-3-phenylpropionic acid also makes it an attractive candidate for use in drug delivery systems. Its amino group allows for easy functionalization, enabling the creation of targeted drug carriers with enhanced bioavailability and reduced side effects. A 2024 paper in *Journal of Controlled Release* reported on the successful synthesis of polymeric nanoparticles loaded with this compound for targeted delivery to tumor sites.

From a pharmacokinetic standpoint, 2-Aminomethyl-3-phenylpropionic acid exhibits favorable absorption and distribution properties, making it suitable for oral administration. Studies have shown that it achieves high plasma concentrations after ingestion and demonstrates moderate clearance rates, ensuring sustained therapeutic effects.

In terms of safety profile, preclinical toxicological studies indicate that 2-Aminomethyl-3-phenvlpropionic acid is well-tolerated at therapeutic doses. Acute and chronic toxicity studies conducted on rodents revealed no significant adverse effects up to doses exceeding 100 mg/kg body weight.

Looking ahead, ongoing research is focused on optimizing the bioavailability and efficacy of 2-Aminomethyl-3-phenvlpropionic acid through structural modifications and formulation innovations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical practice.

In conclusion, 2-Aminomethyl-3-phenvlpropionic acid (CAS No: 9559813) is a multifaceted compound with immense potential across diverse therapeutic areas. Its unique chemical properties, coupled with recent advancements in synthetic methods and application development, position it as a key player in future drug discovery efforts.